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Compound of Interest

Compound Name: Iron(ll) bromide

Cat. No.: B8814574

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical protocols for the handling and disposal of
Iron(ll) bromide (FeBrz), ensuring the well-being of researchers and the integrity of
experimental outcomes. Adherence to these guidelines is mandatory for all personnel working
with this compound. Iron(ll) bromide is a corrosive material that can cause severe skin burns
and eye damage.[1][2][3][4] It is also hygroscopic and air-sensitive, requiring specific storage
and handling conditions.[4][5][6]

Essential Personal Protective Equipment (PPE)

Before handling Iron(ll) bromide, all personnel must be equipped with the following personal
protective equipment.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or
safety glasses with side-
shields conforming to EN166
or OSHA 29 CFR 1910.133.[1]

[2][6]

To protect against dust
particles and chemical
splashes that can cause

severe eye burns and damage.

[1]5]

Skin Protection

Appropriate protective gloves
(e.g., rubber gloves) and a lab
coat or protective work
clothing.[5][6][7]

To prevent skin contact which

can result in severe burns.[1]

[5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator.[1][4][5][6][8] Use a
dust respirator for nuisance

exposures.[7]

To prevent inhalation of dust,
which can cause chemical

burns to the respiratory tract.

[5]

Emergency First Aid Protocols

Immediate and appropriate first aid is critical in the event of exposure to Iron(ll) bromide.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i

upper and lower eyelids.[1][3][4][5] Seek

immediate medical attention.[1][3][4][5]

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes.[1][3][4][5] Seek immediate
medical attention.[1][3][4][5]

Skin Contact

Remove from exposure and move to fresh air

immediately.[5] If not breathing, give artificial
Inhalation respiration. If breathing is difficult, give oxygen.

[1][4][5] Seek immediate medical attention.[1][3]

[4115]

Do NOT induce vomiting.[1][4][5] If the victim is
conscious and alert, give 2-4 cupfuls of milk or

Ingestion water. Never give anything by mouth to an
unconscious person.[2] Seek immediate medical
attention.[1][3][4][5]

Operational Plan: Step-by-Step Handling of Iron(ll)
Bromide

Objective: To ensure the safe handling of Iron(ll) bromide from receipt to use, minimizing
exposure risk and maintaining compound integrity.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

e Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents and strong acids.[4][6]
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Keep the container tightly closed.[2][5][6][7] The storage area should be designated as a
"Corrosives area".[4][5][6]

Due to its hygroscopic and air-sensitive nature, consider storing under an inert atmosphere.

[1]141(6]

. Preparation for Use:

All handling of Iron(ll) bromide must be conducted in a properly operating chemical fume
hood.[5][7]

Ensure that an eyewash station and a safety shower are in close proximity to the
workstation.[1][4][5][6]

Don the required personal protective equipment (PPE) as detailed in the table above.

. Handling and Use:

Minimize dust generation and accumulation.

Do not breathe dust, vapor, mist, or gas.[5]

Avoid contact with eyes, skin, and clothing.[2][4][5][6][7]

Do not ingest or inhale the substance.[4][5]

. Spill and Leak Procedure:

In case of a spill, use proper personal protective equipment.[4][5]

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[1]

[41[5]1[6][8]
Avoid generating dusty conditions.
Ensure adequate ventilation.[2]

Do not let the chemical enter the environment.[1][4][5][6][8]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/msds/iron-ii-bromide.pdf
https://pim-resources.coleparmer.com/sds/13983.pdf
https://www.americanelements.com/print/view/pdf/products_sds/block_1?view_args[]=37819
https://rprorwxhoilrmj5q.ldycdn.com/FeBr2-aidqnBpiKrpRmiSimopljlpk.pdf
https://www.fishersci.com/store/msds?partNumber=AA3113314&productDescription=IRON%28II%29+BROMIDE+HYDRATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/13983.pdf
https://www.americanelements.com/print/view/pdf/products_sds/block_1?view_args[]=37819
https://www.fishersci.com/store/msds?partNumber=AC388720100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3113314&productDescription=IRON%28II%29+BROMIDE+HYDRATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.americanelements.com/print/view/pdf/products_sds/block_1?view_args[]=37819
https://www.benchchem.com/product/b8814574?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/13983.pdf
https://rprorwxhoilrmj5q.ldycdn.com/FeBr2-aidqnBpiKrpRmiSimopljlpk.pdf
https://www.fishersci.com/store/msds?partNumber=AC388720100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3113314&productDescription=IRON%28II%29+BROMIDE+HYDRATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/13983.pdf
https://www.americanelements.com/print/view/pdf/products_sds/block_1?view_args[]=37819
https://pim-resources.coleparmer.com/sds/13983.pdf
https://www.chemicalbook.com/msds/iron-ii-bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AA3113314&productDescription=IRON%28II%29+BROMIDE+HYDRATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/13983.pdf
https://www.americanelements.com/print/view/pdf/products_sds/block_1?view_args[]=37819
https://rprorwxhoilrmj5q.ldycdn.com/FeBr2-aidqnBpiKrpRmiSimopljlpk.pdf
https://www.fishersci.com/store/msds?partNumber=AA3113314&productDescription=IRON%28II%29+BROMIDE+HYDRATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/13983.pdf
https://www.fishersci.com/store/msds?partNumber=AA3113314&productDescription=IRON%28II%29+BROMIDE+HYDRATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/13983.pdf
https://www.fishersci.com/store/msds?partNumber=AC388720100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3113314&productDescription=IRON%28II%29+BROMIDE+HYDRATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/13983.pdf
https://www.americanelements.com/print/view/pdf/products_sds/block_1?view_args[]=37819
https://www.fishersci.com/store/msds?partNumber=AA31154&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/iron-ii-bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AC388720100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3113314&productDescription=IRON%28II%29+BROMIDE+HYDRATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/13983.pdf
https://www.americanelements.com/print/view/pdf/products_sds/block_1?view_args[]=37819
https://www.fishersci.com/store/msds?partNumber=AA31154&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8814574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan: Managing Iron(ll) Bromide Waste

Objective: To ensure the safe and compliant disposal of Iron(ll) bromide waste.
1. Waste Collection:

 All surplus and non-recyclable Iron(ll) bromide should be collected in a suitable, closed, and
clearly labeled container for disposal.[2]

2. Professional Disposal:
o Dispose of the material through a licensed professional waste disposal service.[2]

¢ One approved method is to dissolve or mix the material with a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber.[2]

e Do not allow the product to enter drains.[2]
3. Contaminated Packaging:

o Dispose of contaminated packaging as unused product in accordance with local, state, and
national regulations.[2][3][7]

Workflow for Safe Handling of Iron(ll) Bromide
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Caption: Workflow for the safe handling of Iron(ll) bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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